Cas no 153397-37-6 (4-Oxazolecarboxylicacid, 4,5-dihydro-5-oxo-2,4-diphenyl-, ethyl ester)
153397-37-6 structure
Product Name:4-Oxazolecarboxylicacid, 4,5-dihydro-5-oxo-2,4-diphenyl-, ethyl ester
CAS No:153397-37-6
MF:C18H15NO4
MW:309.316004991531
CID:98931
PubChem ID:10542898
Update Time:2025-04-18
4-Oxazolecarboxylicacid, 4,5-dihydro-5-oxo-2,4-diphenyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 4-Oxazolecarboxylicacid, 4,5-dihydro-5-oxo-2,4-diphenyl-, ethyl ester
- 4-Oxazolecarboxylic acid, 4,5-dihydro-5-oxo-2,4-diphenyl-, ethyl ester
- 153397-37-6
- Ethyl 5-oxo-2,4-diphenyl-1,3-oxazole-4-carboxylate
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- Inchi: 1S/C18H15NO4/c1-2-22-16(20)18(14-11-7-4-8-12-14)17(21)23-15(19-18)13-9-5-3-6-10-13/h3-12H,2H2,1H3
- InChI Key: BULMJHWAUIQGCY-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC=CC=2)=NC(C(=O)OCC)(C1=O)C1C=CC=CC=1
Computed Properties
- Exact Mass: 309.10015
- Monoisotopic Mass: 309.10010796g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 489
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 65Ų
Experimental Properties
- PSA: 64.96
4-Oxazolecarboxylicacid, 4,5-dihydro-5-oxo-2,4-diphenyl-, ethyl ester Related Literature
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2. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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